Cas no 35359-27-4 (5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol)

• Product Name: 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol
• CAS No: 35359-27-4
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD01124519
• CID: 295593
• PubChem ID: 700904
• Update Time: 2025-04-19

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione,5-methyl-
• 4-Methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol
• 5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLINE-1-THIOL
• 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol
• 5-methyl-2H-[1,2,4]triazolo[4,3-a]quinoline-1-thione
• [1,2,4]triazolo[4,3-a]quinoline-1-thiol, 5-methyl-
• 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1(2H)-thione
• AB00714272-01
• SR-01000019036
• EN300-02997
• Z56823197
• F0239-0782
• DTXSID80351466
• SR-01000019036-1
• 35359-27-4
• CS-0219071
• AF-399/36980034
• SCHEMBL10577616
• MFCD01124519
• F1902-0023
• AKOS002285172
• Oprea1_461929
• AKOS000115878
• CCG-309925
• G31573
• STL280121
• AG-690/12767435
• STK965915
• SDCCGSBI-0659568.P001

• MDL： MFCD01124519
• Inchi： 1S/C11H9N3S/c1-7-6-10-12-13-11(15)14(10)9-5-3-2-4-8(7)9/h2-6H,1H3,(H,13,15)
• InChI Key： VSUPYSJUZGXREB-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C=C(C)C3C=CC=CC=3N21

Computed Properties

• Exact Mass: 215.05187
• Monoisotopic Mass: 215.051718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 1.7

Experimental Properties

• Density: 1.41
• Melting Point: >250℃
• Boiling Point: 318.6 °C at 760 mmHg
• Flash Point: 146.5 °C
• Refractive Index: 1.762
• PSA: 27.63